3-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
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Description
3-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H15F2N3O3S and its molecular weight is 391.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
A study by Sarvaiya, Gulati, and Patel (2019) delves into the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, highlighting their antimicrobial activity against various bacteria and fungi. This research underscores the potential of sulfonamide derivatives in combating microbial infections, providing a foundation for further exploration in antibiotic development Sarvaiya, Gulati, & Patel, 2019.
Cytotoxicity and Tumor Specificity
Gul et al. (2016) synthesized a series of benzenesulfonamides and evaluated their cytotoxicity, tumor specificity, and inhibition of carbonic anhydrase. The study identifies derivatives with significant cytotoxic activities, suggesting their potential in anti-tumor therapy and as carbonic anhydrase inhibitors Gul et al., 2016.
COX-2 Inhibition for Pain and Arthritis
Hashimoto et al. (2002) investigated a series of benzenesulfonamide derivatives for their selective inhibition of cyclooxygenase-2 (COX-2), a key target in the treatment of pain and arthritis. Their work led to the identification of a potent, highly selective, and orally active COX-2 inhibitor, demonstrating the therapeutic potential of such compounds in managing rheumatoid arthritis, osteoarthritis, and acute pain Hashimoto et al., 2002.
properties
IUPAC Name |
3-fluoro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H15F2N3O3S/c19-14-6-4-13(5-7-14)17-8-9-18(24)23(22-17)11-10-21-27(25,26)16-3-1-2-15(20)12-16/h1-9,12,21H,10-11H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIYKMSUWCKDLLE-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F2N3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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